N-(3,4-Dimethylphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO2S/c1-11-4-8-15(9-5-11)19(17,18)16-14-7-6-12(2)13(3)10-14/h4-10,16H,1-3H3
• InChI Key: NQUKYTXPMUKVOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)C)C
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

N-(3,4-Dimethylphenyl)-4-methylbenzenesulfonamide, commonly known as DMS, is a sulfonamide derivative that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and chloroform. DMS has been utilized in various applications, including as a reagent for the synthesis of other compounds, as a catalyst, and as a biological probe.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Computational Study : A study by Murthy et al. (2018) detailed the synthesis and characterization of a similar sulfonamide molecule, emphasizing the use of spectroscopic tools and computational studies for structural analysis (Murthy et al., 2018).

• Molecular-Electronic Structure Analysis : Rublova et al. (2017) synthesized two structural isomers of a dimethylphenylsulfonamide, providing insights into the molecular and electronic structures through X-ray crystal diffraction and quantum-chemical calculations (Rublova et al., 2017).

Biological and Medical Applications

• Copper(II)-Sulfonamide Complexes : González-Álvarez et al. (2013) studied mixed-ligand copper(II)-sulfonamide complexes, focusing on their binding to DNA, DNA cleavage efficiency, and anticancer activity. This research highlights the potential medical applications of sulfonamide derivatives (González-Álvarez et al., 2013).

• Antibacterial and Enzyme Inhibition : Abbasi et al. (2017) synthesized sulfonamide derivatives and assessed their antibacterial properties and enzyme inhibition potential, suggesting their therapeutic utility in inflammatory and bacterial ailments (Abbasi et al., 2017).

Spectroscopic and Structural Analysis

• Monomer Spectroscopic Analysis : Karakaya et al. (2015) performed a detailed spectroscopic analysis of a dimethylbenzenesulfonamide derivative, providing insights into its interaction energies and hydrogen bonding in dimer structures (Karakaya et al., 2015).

• Hirshfeld Surface Analysis : Purandara et al. (2018) conducted a Hirshfeld surface analysis of N-(4-methylbenzenesulfonyl)glycine hydrazone derivatives, exploring their crystal structures and molecular interactions (Purandara et al., 2018).